2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-trans)-
2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-trans)-
The 2-epi-enantiomer analogue of (-)-Emtricitabine.
Brand Name:
Vulcanchem
CAS No.:
145416-34-8
VCID:
VC0192944
InChI:
InChI=1S/C8H10FN3O3S/c9-4-1-12(8(14)11-7(4)10)5-3-16-6(2-13)15-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6-/m0/s1
SMILES:
C1C(OC(S1)CO)N2C=C(C(=NC2=O)N)F
Molecular Formula:
C8H10FN3O3S
Molecular Weight:
247.25 g/mol
2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-trans)-
CAS No.: 145416-34-8
Impurities
VCID: VC0192944
Molecular Formula: C8H10FN3O3S
Molecular Weight: 247.25 g/mol
Purity: > 95%
| CAS No. | 145416-34-8 |
|---|---|
| Product Name | 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-trans)- |
| Molecular Formula | C8H10FN3O3S |
| Molecular Weight | 247.25 g/mol |
| IUPAC Name | 4-amino-5-fluoro-1-[(2S,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one |
| Standard InChI | InChI=1S/C8H10FN3O3S/c9-4-1-12(8(14)11-7(4)10)5-3-16-6(2-13)15-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6-/m0/s1 |
| Standard InChIKey | XQSPYNMVSIKCOC-WDSKDSINSA-N |
| Isomeric SMILES | C1[C@H](O[C@@H](S1)CO)N2C=C(C(=NC2=O)N)F |
| SMILES | C1C(OC(S1)CO)N2C=C(C(=NC2=O)N)F |
| Canonical SMILES | C1C(OC(S1)CO)N2C=C(C(=NC2=O)N)F |
| Appearance | Off-White to Pale Beige Solid |
| Melting Point | 166-173°C |
| Description | The 2-epi-enantiomer analogue of (-)-Emtricitabine. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-Amino-5-fluoro-1-[(2S,5S)-2-hydroxymethyl)-1,3-oxathiolan-5-yl]-2-(1H-pyrimidinone; (2S-trans)-4-Amino-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone |
| PubChem Compound | 22858382 |
| Last Modified | Nov 11 2021 |
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